Cas no 941890-84-2 (N-(4-fluoro-3-nitrophenyl)-3-methyl-4-oxo-1-phenyl-1H,4H,7H-pyrazolo3,4-bpyridine-5-carboxamide)

• Product Name: N-(4-fluoro-3-nitrophenyl)-3-methyl-4-oxo-1-phenyl-1H,4H,7H-pyrazolo3,4-bpyridine-5-carboxamide
• CAS No: 941890-84-2
• MF: C₂₀H₁₄FN₅O₄
• MW: 407.354667186737
• CID: 5505882
• Update Time: 2025-10-30

N-(4-fluoro-3-nitrophenyl)-3-methyl-4-oxo-1-phenyl-1H,4H,7H-pyrazolo3,4-bpyridine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• XEYGOZICRWEKHN-UHFFFAOYSA-N
• N-(4-fluoro-3-nitrophenyl)-3-methyl-4-oxo-1-phenyl-1H,4H,7H-pyrazolo3,4-bpyridine-5-carboxamide

• Inchi： 1S/C20H14FN5O4/c1-11-17-18(27)14(10-22-19(17)25(24-11)13-5-3-2-4-6-13)20(28)23-12-7-8-15(21)16(9-12)26(29)30/h2-10,24H,1H3,(H,23,28)
• InChI Key： UTEAPAYJILFQHZ-UHFFFAOYSA-N
• SMILES： C12N(C3=CC=CC=C3)NC(C)=C1C(=O)C(C(NC1=CC=C(F)C([N+]([O-])=O)=C1)=O)=CN=2

Additional information on N-(4-fluoro-3-nitrophenyl)-3-methyl-4-oxo-1-phenyl-1H,4H,7H-pyrazolo3,4-bpyridine-5-carboxamide

Recent Advances in the Study of N-(4-fluoro-3-nitrophenyl)-3-methyl-4-oxo-1-phenyl-1H,4H,7H-pyrazolo[3,4-b]pyridine-5-carboxamide (CAS: 941890-84-2)

The compound N-(4-fluoro-3-nitrophenyl)-3-methyl-4-oxo-1-phenyl-1H,4H,7H-pyrazolo[3,4-b]pyridine-5-carboxamide (CAS: 941890-84-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its promising pharmacological properties. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, mechanism of action, and potential therapeutic applications.

Recent studies have highlighted the role of this compound as a potent inhibitor of specific kinase pathways, particularly those involved in inflammatory and oncogenic processes. The unique structural features of the pyrazolo[3,4-b]pyridine core, combined with the 4-fluoro-3-nitrophenyl moiety, contribute to its high affinity and selectivity for target proteins. Computational docking studies and in vitro assays have demonstrated its efficacy in modulating key signaling pathways, making it a candidate for further drug development.

In terms of synthesis, advancements have been made in optimizing the yield and purity of 941890-84-2. A recent publication in the Journal of Medicinal Chemistry detailed a novel multi-step synthetic route that improves scalability while reducing the use of hazardous reagents. This development is critical for facilitating large-scale production and subsequent preclinical testing.

Pharmacokinetic studies have also been conducted to evaluate the compound's bioavailability and metabolic stability. Preliminary results indicate moderate oral bioavailability and favorable tissue distribution, although further optimization may be required to enhance its half-life and reduce potential off-target effects. These findings underscore the compound's potential as a lead molecule for therapeutic intervention.

Looking ahead, ongoing research is focused on elucidating the compound's full spectrum of biological activities and its potential applications in treating diseases such as cancer and autoimmune disorders. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical trials. The continued exploration of 941890-84-2 and its derivatives holds promise for addressing unmet medical needs in the coming years.